(3-methylphenyl){3-[(3-methylphenyl)imino]-6-nitro-1,4-dihydro-2-quinoxalinylidene}amine

• IUPAC Name: 2-N,3-N-bis(3-methylphenyl)-6-nitroquinoxaline-2,3-diamine
• InChI: InChI=1S/C22H19N5O2/c1-14-5-3-7-16(11-14)23-21-22(24-17-8-4-6-15(2)12-17)26-20-13-18(27(28)29)9-10-19(20)25-21/h3-13H,1-2H3,(H,23,25)(H,24,26)
• InChI Key: OPZYDBUZFINYIS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC2=NC3=C(C=C(C=C3)[N+](=O)[O-])N=C2NC4=CC=CC(=C4)C
• Molecular Formula: C22H19N5O2
• Molecular Weight: 385.4 g/mol

Description

This compound is a derivative of quinoxaline, which is a type of heterocyclic compound. Quinoxalines have a wide range of applications in medicinal chemistry due to their diverse biological activities.

Chemical Reactions Analysis

Quinoxalines can undergo a variety of chemical reactions, including electrophilic and nucleophilic substitutions, reductions, and oxidations. The specific reactions that this compound can undergo would depend on the conditions and reagents used.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Quinoxalines and their derivatives have been found to exhibit a wide range of biological activities, including antimicrobial, antiviral, anticancer, and anti-inflammatory activities.

Future Directions

The future research directions would depend on the specific biological activities of the compound. Given the wide range of activities exhibited by quinoxalines and their derivatives, potential areas of research could include further exploration of its antimicrobial, antiviral, anticancer, and anti-inflammatory activities.